Cas no 918339-64-7 (1H-Pyrazole, 4-bromo-1-(4-methylphenyl)-5-(trifluoromethyl)-)
918339-64-7 structure
Product Name:1H-Pyrazole, 4-bromo-1-(4-methylphenyl)-5-(trifluoromethyl)-
CAS No:918339-64-7
MF:C11H8BrF3N2
MW:305.093832015991
CID:777357
PubChem ID:29078495
Update Time:2025-04-19
1H-Pyrazole, 4-bromo-1-(4-methylphenyl)-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-bromo-1-(4-methylphenyl)-5-(trifluoromethyl)-
- 4-bromo-1-(4-methylphenyl)-5-(trifluoromethyl)pyrazole
- 4-Bromo-1-(p-tolyl)-5-(trifluoromethyl)-1H-pyrazole
- AKOS009277372
- 4-Bromo-1-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazole
- DTXSID30651928
- 918339-64-7
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- Inchi: 1S/C11H8BrF3N2/c1-7-2-4-8(5-3-7)17-10(11(13,14)15)9(12)6-16-17/h2-6H,1H3
- InChI Key: VMYYUAJOIIIZEC-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1C(F)(F)F)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 303.98230g/mol
- Monoisotopic Mass: 303.98230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.8Ų
1H-Pyrazole, 4-bromo-1-(4-methylphenyl)-5-(trifluoromethyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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